1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one

• IUPAC Name: 1-methyl-5H-[1,2,4]triazolo[4,3-a]quinoxalin-4-one
• InChI: InChI=1S/C10H8N4O/c1-6-12-13-9-10(15)11-7-4-2-3-5-8(7)14(6)9/h2-5H,1H3,(H,11,15)
• InChI Key: ACPLYGVLYIGBOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C3=CC=CC=C3NC2=O
• Molecular Formula: C10H8N4O
• DSSTOX Substance ID: DTXSID80360230
• Molecular Weight: 200.20 g/mol
• CAS RN: 149668-99-5

Description

1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one, also known as MTQ, is a heterocyclic organic compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. MTQ has a unique chemical structure that allows it to interact with biological systems in various ways, making it a promising candidate for drug discovery and development.

Mechanism of Action

The mechanism of action of 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are involved in inflammation and cancer progression. 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in cellular antioxidant defense.
Biochemical and Physiological Effects
1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one has also been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. In addition, 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one has been shown to protect against oxidative stress by increasing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one also exhibits a range of pharmacological activities, making it a versatile tool for investigating various biological processes. However, 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one also has some limitations. It has poor solubility in water, which can make it difficult to administer in vivo. In addition, the mechanism of action of 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one. One area of interest is the development of 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one derivatives with improved pharmacological properties, such as increased solubility and bioavailability. Another area of interest is the investigation of the molecular mechanisms underlying the pharmacological activities of 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one. This could involve the use of techniques such as proteomics and metabolomics to identify the proteins and metabolites that are affected by 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one treatment. Finally, the potential therapeutic applications of 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one in various diseases, including cancer and neurodegenerative disorders, warrant further investigation.

Synthesis Methods

1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one can be synthesized using a variety of methods, including the reaction of 2-nitroaniline with ethyl acetoacetate, followed by a reduction and cyclization step. Other methods include the reaction of 2-nitroaniline with diethyl oxalate, followed by a reduction and cyclization step. The synthesis of 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one is a complex process that requires careful optimization of reaction conditions to obtain high yields and purity.

Scientific Research Applications

1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a range of pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. 1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4(5H)-one has also been investigated as a potential treatment for various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.